1-Fluoro-4-(methoxymethyl)-2-nitrobenzene
Overview
Description
1-Fluoro-4-(methoxymethyl)-2-nitrobenzene is a chemical compound that has been widely used in scientific research. It is a member of the nitrobenzene family and is commonly referred to as FMNB. This compound has gained significant attention due to its unique properties and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 1-Fluoro-4-(methoxymethyl)-2-nitrobenzene is not fully understood. However, it is believed that the compound works by binding to specific proteins and altering their activity. This leads to changes in cellular processes that result in the desired effect.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and to induce apoptosis in cancer cells. Additionally, the compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Fluoro-4-(methoxymethyl)-2-nitrobenzene in lab experiments is its high specificity. The compound can be used to target specific proteins and cellular processes, which makes it a valuable tool in research. However, the compound also has some limitations. It can be toxic to cells at high concentrations, and its effects on living organisms are not fully understood.
Future Directions
There are many potential future directions for research involving 1-Fluoro-4-(methoxymethyl)-2-nitrobenzene. One area of interest is the development of new drugs and therapies based on the compound's unique properties. Additionally, the compound could be used in the development of new diagnostic tools for various diseases. Further research is needed to fully understand the compound's mechanism of action and its potential applications in various fields of research.
Synthesis Methods
The synthesis of 1-Fluoro-4-(methoxymethyl)-2-nitrobenzene can be achieved through several methods. One of the most commonly used methods is the reaction of 4-(methoxymethyl)-1-nitrobenzene with fluorine gas. This reaction is carried out under controlled conditions to ensure the desired product is obtained.
Scientific Research Applications
1-Fluoro-4-(methoxymethyl)-2-nitrobenzene has been extensively used in scientific research. It has been used as a fluorescent probe to study the binding of proteins to DNA. The compound has also been used as a reagent in the synthesis of various organic compounds. Additionally, FMNB has been used in the development of new drugs and therapies.
properties
IUPAC Name |
1-fluoro-4-(methoxymethyl)-2-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO3/c1-13-5-6-2-3-7(9)8(4-6)10(11)12/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSUXYANQIKCARL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=C(C=C1)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,3-dibromo-2,3,7,8,9,10,11,11a-octahydro-1H-[1]benzothieno[2,3-b]cyclohepta[e]pyridine-4,12-dione](/img/structure/B6590963.png)
![2'-bromo-10-phenyl-10H-spiro[acridine-9,9'-fluorene]](/img/structure/B6590970.png)
![5,9-Dibromospiro[7H-benzo[c]fluorene-7,9'-[9H]fluorene]](/img/structure/B6590976.png)
![2-(4-Fluorophenyl)-8,8-dimethyl-7,8-dihydroimidazo[1,2-A]pyrazin-6(5H)-one](/img/structure/B6591066.png)
